1,2,3-Trifluoro-5-(4-methylsulfanylbutoxy)benzene

• IUPAC Name: 1,2,3-trifluoro-5-(4-methylsulfanylbutoxy)benzene
• InChI: InChI=1S/C11H13F3OS/c1-16-5-3-2-4-15-8-6-9(12)11(14)10(13)7-8/h6-7H,2-5H2,1H3
• InChI Key: ZLPNFTLFJYGUFM-UHFFFAOYSA-N
• Canonical SMILES: CSCCCCOC1=CC(=C(C(=C1)F)F)F
• Molecular Formula: C11H13F3OS
• Molecular Weight: 250.28 g/mol

Description

1,2,3-Trifluoro-5-(4-methylsulfanylbutoxy)benzene is a chemical compound registered in the PubChem database It is known for its unique properties and potential applications in various fields of science and industry

Preparation Methods

The preparation of 1,2,3-Trifluoro-5-(4-methylsulfanylbutoxy)benzene involves several synthetic routes and reaction conditions. The specific methods used for its synthesis can vary depending on the desired purity and yield. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and efficiency. Common synthetic routes may include multi-step reactions, purification processes, and the use of specific catalysts to enhance reaction rates and selectivity .

Chemical Reactions Analysis

1,2,3-Trifluoro-5-(4-methylsulfanylbutoxy)benzene undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are typically carried out under controlled conditions using common reagents such as oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used .

Scientific Research Applications

1,2,3-Trifluoro-5-(4-methylsulfanylbutoxy)benzene has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it may be used as a probe to study specific biochemical pathways or as a tool in molecular biology experiments. In medicine, this compound could be investigated for its potential therapeutic effects or as a diagnostic agent. Additionally, it has industrial applications in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 1,2,3-Trifluoro-5-(4-methylsulfanylbutoxy)benzene involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to particular enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context in which this compound is used .

Comparison with Similar Compounds

1,2,3-Trifluoro-5-(4-methylsulfanylbutoxy)benzene can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or functional groups but differ in their specific properties and applications. Some of the similar compounds include CID 2632, CID 6540461, CID 5362065, and CID 5479530. These compounds may have overlapping uses but also distinct characteristics that make this compound unique in its own right .